![molecular formula C12H14N2O2 B1454536 3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile CAS No. 1344313-62-7](/img/structure/B1454536.png)
3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile
Overview
Description
The compound “3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile” has a CAS Number of 1344313-62-7 . It is also known by its IUPAC name, 3-(4-methoxyanilino)tetrahydro-3-furancarbonitrile . The compound has a molecular weight of 218.26 .
Molecular Structure Analysis
The InChI code for “3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile” is 1S/C12H14N2O2/c1-15-11-4-2-10(3-5-11)14-12(8-13)6-7-16-9-12/h2-5,14H,6-7,9H2,1H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound “3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile” is an oil at room temperature .Scientific Research Applications
Antimicrobial Activity
Novel compounds synthesized from related structures, like 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, have been evaluated for antimicrobial activity. Schiff bases derived from these compounds showed significant activity against various microbial strains, suggesting potential applications in developing new antimicrobial agents (Puthran et al., 2019). Similarly, derivatives like 2-amino-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile have been investigated, revealing a broad spectrum of biological activities, including antimicrobial effects (Farouk et al., 2021).
Corrosion Inhibition
Research on novel quinoline derivatives, including 2-amino-7-hydroxy-4-(4-methoxyphenyl)-1,4-dihydroquinoline-3-carbonitrile, has demonstrated their effectiveness as corrosion inhibitors for metals like iron. These studies utilize quantum chemical and molecular dynamics simulation approaches to evaluate the compounds' adsorption and inhibition properties, providing insights into their potential industrial applications (Erdoğan et al., 2017).
Catalysis
In the synthesis of organic compounds, derivatives like 7-amino-5-(4-methoxyphenyl)-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carbonitrile have been used as amines in reactions with other chemicals to afford new catalysts, such as nano-sized Schiff base complexes. These catalysts are then applied in the synthesis of various organic molecules, illustrating the compounds' role in facilitating chemical transformations (Goudarziafshar et al., 2021).
Anticancer Research
The development of anticancer agents is another critical area of application. Compounds like 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo(3,2-α)pyrimidine-6-carbonitrile have been synthesized and evaluated for their in-vitro anticancer activities against multiple human tumor cell lines. Such studies are pivotal for discovering new therapeutic agents against cancer (Tiwari et al., 2016).
Safety and Hazards
properties
IUPAC Name |
3-(4-methoxyanilino)oxolane-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-15-11-4-2-10(3-5-11)14-12(8-13)6-7-16-9-12/h2-5,14H,6-7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUVIBCXFHNYCMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2(CCOC2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Methoxyphenyl)amino]oxolane-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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